Cas no 1095538-69-4 (Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate)
1095538-69-4 structure
Product Name:Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
CAS No:1095538-69-4
MF:C13H18N4O2S
MW:294.372621059418
CID:2149558
Update Time:2023-08-29
Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
- POGPVYYUKACSTN-UHFFFAOYSA-N
- Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate
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- Inchi: 1S/C13H18N4O2S/c1-13(2,3)19-12(18)17-6-4-16(5-7-17)11-15-9-10(8-14)20-11/h9H,4-7H2,1-3H3
- InChI Key: POGPVYYUKACSTN-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 294.115
- Monoisotopic Mass: 294.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.7
Tert-butyl 4-(5-cyano-1,3-thiazol-2-yl)piperazine-1-carboxylate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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